Cas no 914637-64-2 (Imidazo[1,2-c]pyrimidine-2-carboxylic acid)

• Product Name: Imidazo[1,2-c]pyrimidine-2-carboxylic acid
• CAS No: 914637-64-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD08235231
• CID: 996429
• PubChem ID: 26967334
• Update Time: 2025-11-07

Imidazo[1,2-c]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-c]pyrimidine-2-carboxylic acid
• 914637-64-2
• TS-00114
• imidazo[1,2-c]pyrimidine-2-carboxylicacid
• MFCD08235231
• AKOS015950745
• A15909
• DTXSID40650366
• BCP26444
• FT-0686891
• DB-079051

• MDL： MFCD08235231
• Inchi： 1S/C7H5N3O2/c11-7(12)5-3-10-4-8-2-1-6(10)9-5/h1-4H,(H,11,12)
• InChI Key： FUCMHLJTAARKKY-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C=NC=CC2=N1)=O

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.49000
• LogP: 0.42750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines

Additional information on Imidazo[1,2-c]pyrimidine-2-carboxylic acid

Comprehensive Overview of Imidazo[1,2-c]pyrimidine-2-carboxylic acid (CAS No. 914637-64-2)

Imidazo[1,2-c]pyrimidine-2-carboxylic acid (CAS No. 914637-64-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-c]pyrimidine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. Researchers and industry professionals frequently search for "Imidazo[1,2-c]pyrimidine-2-carboxylic acid synthesis," "CAS 914637-64-2 applications," and "imidazo[1,2-c]pyrimidine derivatives," reflecting its growing relevance in drug discovery and material science.

The molecular framework of Imidazo[1,2-c]pyrimidine-2-carboxylic acid combines an imidazole ring fused with a pyrimidine moiety, offering a versatile scaffold for designing novel bioactive molecules. Its carboxylic acid functional group enhances its utility as a building block for further chemical modifications, making it a hotspot for queries like "modification of imidazo[1,2-c]pyrimidine-2-carboxylic acid" and "CAS 914637-64-2 derivatives." Recent studies highlight its potential in targeting enzymes and receptors involved in inflammation and metabolic disorders, aligning with the trending focus on precision medicine and small-molecule therapeutics.

In the context of sustainability and green chemistry, Imidazo[1,2-c]pyrimidine-2-carboxylic acid has been explored for eco-friendly synthesis routes. Searches such as "green synthesis of CAS 914637-64-2" and "imidazo[1,2-c]pyrimidine-2-carboxylic acid solvent-free reactions" underscore the demand for environmentally benign protocols. Innovations in catalytic methods and microwave-assisted synthesis have further propelled its adoption in industrial applications, addressing the global push for reduced chemical waste and energy-efficient processes.

The compound's role in medicinal chemistry is another focal point, with researchers investigating its efficacy as a precursor for kinase inhibitors and antimicrobial agents. Popular queries like "Imidazo[1,2-c]pyrimidine-2-carboxylic acid biological activity" and "CAS 914637-64-2 in drug development" reflect its prominence in combating antibiotic resistance and chronic diseases. Its ability to modulate protein-protein interactions has also sparked interest in oncology and neurology research, areas dominating current scientific discourse.

From an analytical perspective, advanced techniques such as HPLC, NMR, and mass spectrometry are employed to characterize Imidazo[1,2-c]pyrimidine-2-carboxylic acid purity and stability. Keywords like "CAS 914637-64-2 analytical methods" and "imidazo[1,2-c]pyrimidine-2-carboxylic acid spectral data" are frequently searched, emphasizing the need for robust quality control in its production. Regulatory compliance, particularly in pharmaceuticals, further drives the demand for high-purity batches, as noted in searches for "GMP synthesis of CAS 914637-64-2."

In summary, Imidazo[1,2-c]pyrimidine-2-carboxylic acid (CAS No. 914637-64-2) stands at the intersection of innovation and practicality, with applications spanning therapeutics, agriculture, and materials science. Its adaptability to modern synthetic challenges and alignment with global research trends ensure its continued prominence in scientific literature and industrial workflows.